Cas no 1337211-34-3 (2-(4-methoxy-3,5-dimethylphenyl)azetidine)

• Product Name: 2-(4-methoxy-3,5-dimethylphenyl)azetidine
• CAS No: 1337211-34-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5915767
• PubChem ID: 76222888
• Update Time: 2025-07-15

2-(4-methoxy-3,5-dimethylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3,5-dimethylphenyl)azetidine
• EN300-1838156
• 1337211-34-3

• Inchi： 1S/C12H17NO/c1-8-6-10(11-4-5-13-11)7-9(2)12(8)14-3/h6-7,11,13H,4-5H2,1-3H3
• InChI Key： GLOPGMWJCZWJKR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)C1CCN1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-methoxy-3,5-dimethylphenyl)azetidine

Recent Advances in the Study of 2-(4-methoxy-3,5-dimethylphenyl)azetidine (CAS: 1337211-34-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-methoxy-3,5-dimethylphenyl)azetidine (CAS: 1337211-34-3) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This azetidine derivative has garnered significant attention due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic profile, and possible applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a modulator of G protein-coupled receptors (GPCRs). The research team found that 2-(4-methoxy-3,5-dimethylphenyl)azetidine exhibits selective binding affinity for certain GPCR subtypes, suggesting its potential use in developing novel therapeutics for neurological disorders. The study employed molecular docking simulations and in vitro binding assays to characterize the compound's interactions with receptor targets.

Further research has explored the synthetic pathways for 2-(4-methoxy-3,5-dimethylphenyl)azetidine, with recent publications describing improved synthetic methods that yield higher purity and better scalability. A 2024 paper in Organic Process Research & Development reported a novel catalytic system that reduces byproduct formation during the azetidine ring formation, potentially making large-scale production more feasible for pharmaceutical applications.

In the field of oncology, preliminary studies have examined the compound's potential as an adjuvant in cancer therapy. While the exact mechanism remains under investigation, early results suggest that 2-(4-methoxy-3,5-dimethylphenyl)azetidine may enhance the efficacy of certain chemotherapeutic agents by modulating cellular uptake pathways. These findings were presented at the 2024 American Association for Cancer Research annual meeting.

The metabolic stability of 2-(4-methoxy-3,5-dimethylphenyl)azetidine has been another focus of recent research. A comprehensive ADME (absorption, distribution, metabolism, and excretion) study published in Drug Metabolism and Disposition revealed favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma protein binding. These characteristics make the compound particularly interesting for further drug development efforts.

Recent patent applications have highlighted potential formulations containing 2-(4-methoxy-3,5-dimethylphenyl)azetidine, particularly in combination with other active pharmaceutical ingredients. These developments suggest growing commercial interest in the compound's therapeutic potential. However, researchers caution that more extensive clinical trials are needed to fully evaluate its safety and efficacy profile.

Looking forward, the scientific community anticipates more detailed structure-activity relationship studies to optimize the compound's pharmacological properties. Computational chemistry approaches, combined with high-throughput screening methods, are expected to play a significant role in these optimization efforts. The unique structural features of 2-(4-methoxy-3,5-dimethylphenyl)azetidine continue to make it a valuable scaffold for medicinal chemistry exploration.